Cas no 3147-28-2 (1-Propanol, 3-[(4-methylphenyl)thio]-)

• Product Name: 1-Propanol, 3-[(4-methylphenyl)thio]-
• CAS No: 3147-28-2
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 1447517
• PubChem ID: 13175339
• Update Time: 2025-04-20

1-Propanol, 3-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(4-methylphenyl)thio]-
• 3-(4-methylphenyl)sulfanylpropan-1-ol
• 3-[(4-Methylphenyl)sulfanyl]propan-1-ol
• KMJTYCHPLDCYPW-UHFFFAOYSA-N
• SCHEMBL5825613
• 3147-28-2
• 3-[(4-Methylphenyl)thio]-1-propanol
• 3-[(4-methylphenyl)sulfanyl]-1-propanol
• DTXSID50524827
• AKOS009032077

• Inchi： 1S/C10H14OS/c1-9-3-5-10(6-4-9)12-8-2-7-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： KMJTYCHPLDCYPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CCCO

Computed Properties

• Exact Mass: 182.07662
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers